Cas no 1008235-58-2 (Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate)

• Product Name: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate
• CAS No: 1008235-58-2
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 4675692
• Update Time: 2025-11-05

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate
• methyl 2-(4-fluoro-N-methylsulfonylanilino)propanoate
• alanine, N-(4-fluorophenyl)-N-(methylsulfonyl)-, methyl ester

• Inchi： 1S/C11H14FNO4S/c1-8(11(14)17-2)13(18(3,15)16)10-6-4-9(12)5-7-10/h4-8H,1-3H3
• InChI Key： XFTMMHUKJZMTDH-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(=CC=1)F)C(C(=O)OC)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 384
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate: A Comprehensive Overview

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, also known by its CAS number 1008235-58-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of alanine, a non-essential amino acid, and has been extensively studied for its potential applications in drug development and chemical synthesis. The structure of this compound is characterized by a methyl group attached to the nitrogen atom, which is further substituted with a 4-fluorophenyl group and a methylsulfonyl group. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate involves a series of well-defined chemical reactions. The starting material is typically alanine, which undergoes various modifications to introduce the desired substituents. The introduction of the 4-fluorophenyl group is achieved through nucleophilic substitution or coupling reactions, while the methylsulfonyl group is introduced via sulfonamide formation. These steps are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis more scalable and cost-effective.

The biological activity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, research published in 2023 highlights its ability to inhibit kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its potential as an anticancer agent. Additionally, the compound has shown selectivity towards specific receptor types, suggesting its utility in treating neurological disorders such as epilepsy and anxiety.

In terms of chemical properties, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is known for its stability under physiological conditions and excellent solubility in organic solvents. These characteristics make it highly suitable for use in pharmaceutical formulations. Furthermore, its structure allows for easy modification, enabling researchers to explore various analogs with enhanced bioavailability and efficacy.

Recent studies have also investigated the environmental impact of this compound. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This finding is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (CAS No: 1008235-58-2) stands out as a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.